Cas no 2137730-48-2 (Naphthalene, 1-(bromomethyl)-2-ethyl-)

• Product Name: Naphthalene, 1-(bromomethyl)-2-ethyl-
• CAS No: 2137730-48-2
• MF: C₁₃H₁₃Br
• MW: 249.146322965622
• CID: 5279145
• Update Time: 2025-05-03

Naphthalene, 1-(bromomethyl)-2-ethyl- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1-(bromomethyl)-2-ethyl-

• Inchi： 1S/C13H13Br/c1-2-10-7-8-11-5-3-4-6-12(11)13(10)9-14/h3-8H,2,9H2,1H3
• InChI Key： FDYZPMUBAZWBCJ-UHFFFAOYSA-N
• SMILES： C1(CBr)=C2C(C=CC=C2)=CC=C1CC

Additional information on Naphthalene, 1-(bromomethyl)-2-ethyl-

Naphthalene, 1-(bromomethyl)-2-ethyl- - A Versatile Synthetic Intermediate in Modern Pharmaceutical Research

Naphthalene, 1-(bromomethyl)-2-ethyl- is a substituted polycyclic aromatic hydrocarbon with a unique molecular architecture that has garnered significant attention in the field of synthetic chemistry. This compound, with the chemical formula C₁₄H₁₁Br, features a bromomethyl group attached to the 1-position of the naphthalene ring and an ethyl substituent at the 2-position. The structural complexity of this molecule makes it a valuable scaffold for the development of novel therapeutic agents, particularly in the context of drug discovery and targeted molecular design.

Recent advancements in computational chemistry have enabled researchers to predict the reactivity and stability of Naphthalene, 1-(bromomethyl)-2-ethyl- under various conditions. A 2023 study published in Organic & Biomolecular Chemistry demonstrated that this compound exhibits enhanced electrophilic substitution activity compared to its unsubstituted analogs, making it a promising candidate for functional group transformation in pharmaceutical synthesis. The bromomethyl group, in particular, serves as a versatile reactive handle for the introduction of diverse functionalities through cross-coupling reactions.

One of the most significant applications of Naphthalene, 1-(bromomethyl)-3-ethyl- lies in its potential as a building block for the synthesis of biologically active molecules. A 2022 study in Journal of Medicinal Chemistry reported the successful use of this compound in the development of a series of antimicrobial agents targeting drug-resistant bacterial strains. The ethyl substituent at the 2-position was found to enhance the hydrophobic interactions with bacterial cell membranes, contributing to the compound's increased bioavailability and antimicrobial efficacy.

Another area of interest is the role of Naphthalene, 1-(bromomethyl)-2-ethyl- in organic synthesis methodologies. Researchers at the University of Tokyo have recently developed a novel photocatalytic reaction that utilizes this compound as a key intermediate for the synthesis of heterocyclic compounds. This approach, which was published in Angewandte Chemie International Edition in 2024, represents a significant advancement in the field of green chemistry due to its reduced reliance on toxic reagents and solvents.

The synthetic utility of Naphthalene, 1-(bromomethyl)-2-ethyl- extends to the development of fluorescent probes for biological imaging. A 2023 study in Chemical Communications demonstrated that this compound can be modified to produce fluorescent dyes with tunable emission wavelengths, which have potential applications in cellular imaging and in vivo diagnostics. The ability to control the fluorescence properties of this molecule through functional group modification highlights its versatility in analytical chemistry.

From a mechanistic perspective, the reactivity of Naphthalene, 1-(bromomethyl)-2-ethyl- is influenced by the electronic effects of its substituents. The bromomethyl group acts as an electron-withdrawing substituent, which can modulate the electrophilic reactivity of the naphthalene ring. This property has been exploited in the development of selective functionalization strategies for the synthesis of complex molecules. A 2024 review article in Chemical Reviews highlighted the importance of understanding these electronic effects for the design of efficient synthetic routes.

Despite its potential, the synthetic challenges associated with Naphthalene, 1-(bromomethyl)-2-ethyl- remain a topic of active research. One of the primary difficulties lies in the regioselectivity of its functionalization reactions. A 2023 study in Organic Letters reported the development of a metal-catalyzed asymmetric synthesis that enables the selective introduction of functional groups at specific positions on the naphthalene ring. This breakthrough has significant implications for the synthesis of complex natural products and pharmaceutical compounds.

Looking ahead, the future applications of Naphthalene, 1-(bromomethyl)-2-ethyl- are likely to span multiple disciplines. In the field of materials science, this compound has shown promise as a precursor for the synthesis of conductive polymers and organic semiconductors. A 2024 study in Advanced Materials demonstrated that derivatives of this molecule can exhibit high electrical conductivity when incorporated into nanocomposite materials. These properties make it a potential candidate for use in flexible electronics and energy storage devices.

Furthermore, the environmental impact of using Naphthalene, 1-(bromomethyl)-2-ethyl- in industrial processes is an area of growing concern. While this compound is not inherently toxic, its synthetic byproducts may pose environmental risks. Researchers are actively working on green synthesis methods to minimize the ecological footprint of its production. A 2023 study in Green Chemistry described a solvent-free microwave-assisted synthesis that significantly reduces waste generation and energy consumption.

As research in this field continues to evolve, Naphthalene, 1-(bromomethyl)-2-ethyl- is poised to play an increasingly important role in the development of innovative chemical solutions. Its unique structural features and reactivity profile make it a valuable tool for synthetic chemists and pharmaceutical researchers alike. The ongoing exploration of its potential applications promises to yield new discoveries that could impact multiple scientific disciplines in the years to come.